N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 2-methyl-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C16H21N3O2S/c1-11(2)14(20)18-16(22)17-13-7-5-12(6-8-13)15(21)19-9-3-4-10-19/h5-8,11H,3-4,9-10H2,1-2H3,(H2,17,18,20,22)
• InChI Key: GVWCECXEVDVVRU-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC(=S)NC1=CC=C(C=C1)C(=O)N2CCCC2

Description

N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, also known as S-BTPT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In

Mechanism of Action

The mechanism of action of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is not fully understood. However, it has been suggested that N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea exerts its biological activities by modulating various signaling pathways, such as the NF-κB and MAPK pathways. Moreover, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been reported to inhibit the activity of enzymes, such as COX-2 and HDAC, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, which is involved in inflammation. Moreover, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been reported to inhibit the replication of HIV-1 and HCV.

Advantages and Limitations for Lab Experiments

N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Moreover, it exhibits a wide range of biological activities, making it a versatile compound for studying various diseases. However, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea also has some limitations. It has been reported to have low solubility in water, which can limit its use in some experiments. Additionally, the mechanism of action of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for studying N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea. One area of research could focus on elucidating the mechanism of action of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea. This could involve studying the interaction of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea with various signaling pathways and enzymes. Moreover, future studies could investigate the potential therapeutic applications of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea in various diseases, such as cancer and viral infections. Additionally, the development of more potent and selective analogs of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea could be explored.
Conclusion:
In conclusion, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The synthesis of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is relatively simple, and it has several advantages for lab experiments. However, the mechanism of action of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is not fully understood, and it has some limitations. Future studies could focus on elucidating the mechanism of action of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea and investigating its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea involves the reaction of isobutyryl chloride with N-(4-aminophenyl)pyrrolidine-1-carboxamide, followed by the reaction with thiourea. This method has been reported to yield high purity and good yields of N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea.

Scientific Research Applications

N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Moreover, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been reported to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, N-isobutyryl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to have anti-viral effects against HIV-1 and HCV.